2,2,2-Trifluoro-N-[4-fluoro-2-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2,2,2-trifluoro-N-[4-fluoro-2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C9H4F7NO/c10-4-1-2-6(5(3-4)8(11,12)13)17-7(18)9(14,15)16/h1-3H,(H,17,18)
• InChI Key: GGUMKFVQJZJZOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C(F)(F)F)NC(=O)C(F)(F)F
• Molecular Formula: C9H4F7NO
• Molecular Weight: 275.12 g/mol

Description

2,2,2-Trifluoro-N-[4-fluoro-2-(trifluoromethyl)phenyl]acetamide (TFAA) is a trifluoromethylated amide, which has a variety of applications in scientific research. It is a versatile compound that can be used as a building block for the synthesis of more complex molecules, as a reagent for chemical reactions, and as a probe for biochemical and physiological studies.

Scientific Research Applications

2,2,2-Trifluoro-N-[4-fluoro-2-(trifluoromethyl)phenyl]acetamide has a wide range of applications in scientific research. It is used as a building block for the synthesis of more complex molecules, such as peptides, nucleosides, and other bioactive molecules. It is also used as a reagent for chemical reactions, such as the synthesis of heterocycles, and as a probe for biochemical and physiological studies. In addition, 2,2,2-Trifluoro-N-[4-fluoro-2-(trifluoromethyl)phenyl]acetamide has been used as a ligand for metal complexes, and as a catalyst for organic reactions.

Mechanism of Action

2,2,2-Trifluoro-N-[4-fluoro-2-(trifluoromethyl)phenyl]acetamide can act as a ligand for metal complexes, forming a coordination bond between the metal and the nitrogen atom of the amide group. It can also act as a catalyst for organic reactions, facilitating the conversion of reactants into products. In addition, 2,2,2-Trifluoro-N-[4-fluoro-2-(trifluoromethyl)phenyl]acetamide can interact with biomolecules, such as proteins and enzymes, and can modulate their activity.
Biochemical and Physiological Effects
2,2,2-Trifluoro-N-[4-fluoro-2-(trifluoromethyl)phenyl]acetamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes such as cyclooxygenase-2 and 5-lipoxygenase, which are involved in inflammation and other processes. In addition, 2,2,2-Trifluoro-N-[4-fluoro-2-(trifluoromethyl)phenyl]acetamide has been shown to modulate the activity of transcription factors, such as NF-κB, and can affect the expression of genes involved in inflammation and other processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,2,2-Trifluoro-N-[4-fluoro-2-(trifluoromethyl)phenyl]acetamide in laboratory experiments is its versatility. It can be used as a building block for the synthesis of more complex molecules, as a reagent for chemical reactions, and as a probe for biochemical and physiological studies. In addition, 2,2,2-Trifluoro-N-[4-fluoro-2-(trifluoromethyl)phenyl]acetamide is relatively easy to synthesize and is widely available. However, it should be noted that 2,2,2-Trifluoro-N-[4-fluoro-2-(trifluoromethyl)phenyl]acetamide is a relatively toxic compound and should be handled with care.

Future Directions

The potential future applications of 2,2,2-Trifluoro-N-[4-fluoro-2-(trifluoromethyl)phenyl]acetamide are numerous. It could be used to develop new therapeutic agents for the treatment of inflammation and other diseases. It could also be used as a tool to study the structure and function of proteins and enzymes, as well as to develop new methods for the synthesis of bioactive molecules. In addition, 2,2,2-Trifluoro-N-[4-fluoro-2-(trifluoromethyl)phenyl]acetamide could be used to develop new catalysts for organic reactions, and to develop new materials for use in industrial processes.

Synthesis Methods

2,2,2-Trifluoro-N-[4-fluoro-2-(trifluoromethyl)phenyl]acetamide can be synthesized through a two-step reaction. The first step involves the reaction of 4-fluoro-2-(trifluoromethyl)phenol with acetic anhydride in the presence of pyridine, which produces the corresponding acetate ester. The second step involves the reaction of the acetate ester with 2,2,2-trifluoroethanol in the presence of a base such as sodium ethoxide, leading to the formation of 2,2,2-Trifluoro-N-[4-fluoro-2-(trifluoromethyl)phenyl]acetamide.